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Compound of Interest

Compound Name: Disperse Blue 7

Cat. No.: B1200070

An In-depth Examination of the Molecular Characteristics, Synthesis, and Application of a Key
Anthraquinone Dye

Abstract

Disperse Blue 7, a member of the anthraquinone class of dyes, is a synthetic colorant with
significant applications in the textile industry, particularly for dyeing polyester and other
synthetic fibers. This technical guide provides a detailed overview of its chemical and physical
properties, including its molecular weight and formula. It further outlines experimental protocols
for its synthesis and application in textile dyeing, alongside a summary of available
toxicological data. This document is intended for researchers, scientists, and professionals in
drug development and related fields who require a comprehensive understanding of this
compound.

Core Molecular and Physical Properties

Disperse Blue 7, identified by the CAS number 3179-90-6, is chemically known as 1,4-
dihydroxy-5,8-bis(2-hydroxyethylamino)anthracene-9,10-dione.[1][2] It is characterized as a
fine black powder.[3][4]

Table 1: Core Molecular and Physical Properties of Disperse Blue 7
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Property Value Source(s)
Chemical Formula C1sH18N20s [415]
Molecular Weight 358.35 g/mol [2][6]

CAS Number 3179-90-6 [7]
Appearance Fine black powder [3114]

Soluble in acetone, ethanol,
- and carbon tetrachloride.
Solubility [6]

Slightly soluble in benzene and

linseed oil.

Spectroscopic Data

Detailed spectroscopic data for the unequivocal identification of Disperse Blue 7 is crucial.

While comprehensive public data is limited, available information is summarized below.

Table 2: Spectroscopic Data for Disperse Blue 7

Spectroscopic Technique

Data Highlights

Source(s)

UV-Visible Spectroscopy

Analysis of textiles dyed with
Disperse Blue 7 has been
performed using UV/VIS
spectrophotometry.[6][8]

[eleelel

13C NMR Spectroscopy

A 13C NMR spectrum is
available through public

databases.

[4]

FTIR Spectroscopy

Infrared spectroscopy can be
used to confirm the presence

of functional groups.

[5]

Experimental Protocols
Synthesis of Disperse Blue 7
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A common method for the synthesis of Disperse Blue 7 involves the condensation of 1,4,5,8-
tetrahydroxyanthraquinone with 2-aminoethanol.[6]

Objective: To synthesize 1,4-dihydroxy-5,8-bis(2-hydroxyethylamino)anthracene-9,10-dione
(Disperse Blue 7).

Materials:

1,4,5,8-Tetrahydroxyanthracene-9,10-dione

e 2-Aminoethanol

e Asuitable solvent (e.g., ethanol)

e An oxidizing agent (e.qg., air or a chemical oxidant)
» Reaction vessel with a reflux condenser and stirrer
e Heating mantle

« Filtration apparatus

e Drying oven

Procedure:

 In areaction vessel, suspend 1,4,5,8-tetrahydroxyanthracene-9,10-dione in ethanol.
e Add 2-aminoethanol to the suspension.

» Heat the mixture to reflux and maintain for a specified period to allow for the condensation
reaction to occur.

» After the condensation step, introduce an oxidizing agent to the reaction mixture to form the
final quinone structure. This can be achieved by bubbling air through the mixture or by the
addition of a chemical oxidant.[6]
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» Monitor the reaction progress using a suitable analytical technique, such as thin-layer
chromatography (TLC).

» Upon completion, cool the reaction mixture and isolate the crude product by filtration.

e Wash the crude product with a suitable solvent to remove unreacted starting materials and
byproducts.

e Dry the purified product in an oven at an appropriate temperature.

Suspend 1,4,58-Tetrahydroxyanthraquinone
@—» s and add 2-Amoethanol Heat to Reflux Introduce Oxidizing Agent Monitor Reaction (TLC)

Click to download full resolution via product page

Synthesis Workflow for Disperse Blue 7.

Purification

A general procedure for the purification of disperse dyes involves recrystallization or
chromatographic techniques to remove impurities. Due to the limited solubility of Disperse
Blue 7 in common solvents, a reduction clearing process, typically used post-dyeing, can be
adapted for purification. This process removes surface contaminants and unreacted
precursors.

Objective: To purify crude Disperse Blue 7.

Materials:

Crude Disperse Blue 7

Sodium hydrosulfite (sodium dithionite)

Sodium hydroxide

Non-ionic detergent

Acetic acid
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o Beakers and heating equipment

o Filtration apparatus

Procedure:

Prepare an aqueous solution containing a non-ionic detergent.

» Disperse the crude Disperse Blue 7 in the solution.

¢ Heat the dispersion to 70-80°C.

e Add sodium hydroxide and sodium hydrosulfite to the heated dispersion.

e Maintain the temperature and stir for 15-20 minutes.

« Filter the hot solution to isolate the purified dye.

e Wash the filter cake thoroughly with hot water, followed by a cold water rinse.
o Neutralize the purified dye with a dilute solution of acetic acid.

» Rinse again with cold water and dry the final product.

High-Temperature Exhaust Dyeing of Polyester

Disperse Blue 7 is applied to polyester fabrics using a high-temperature exhaust dyeing
method, which facilitates dye penetration into the hydrophobic fibers.

Objective: To dye polyester fabric with Disperse Blue 7.
Equipment and Materials:

e High-temperature, high-pressure (HTHP) dyeing machine
» Polyester fabric, scoured and wetted out

o Disperse Blue 7
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Dispersing agent (e.g., a lignosulfonate or a naphthalene sulfonic acid condensate)

Levelling agent

Acetic acid (to maintain pH 4.5-5.5)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
Procedure:

e Dye Bath Preparation:

[¢]

Set the dye bath at approximately 60°C.

[¢]

Add the dispersing agent and levelling agent to the water.

[e]

Adjust the pH of the bath to 4.5-5.5 using acetic acid.[10][11]

o

Separately, prepare a dispersion of the required amount of Disperse Blue 7 by pasting it
with a small amount of dispersing agent and adding it to the dye bath.[10]

e Dyeing Cycle:

[¢]

Introduce the polyester fabric into the dye bath.

o

Raise the temperature from 60°C to 130°C at a controlled rate (e.g., 1-2°C per minute) to
ensure even dye uptake.[11][12]

[¢]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.
[11]

[e]

Cool the dye bath slowly to 70-80°C.
o After-treatment (Reduction Clearing):
o Drain the dye bath.

o Prepare a fresh bath at 70-80°C containing sodium hydrosulfite (e.g., 2 g/L) and sodium
hydroxide (e.g., 2 g/L).[12]
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o Treat the dyed fabric in this solution for 15-20 minutes to remove any unfixed dye from the
fiber surface.[12]

o Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

o Neutralization and Final Rinse:

o Neutralize the fabric with a dilute solution of acetic acid.

o Rinse with cold water and dry.
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High-Temperature Exhaust Dyeing Process for Polyester.
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Toxicological Profile

The toxicological data for Disperse Blue 7 is incomplete, with several endpoints lacking

comprehensive studies.

Table 3: Summary of Toxicological Data for Disperse Blue 7

Toxicological Endpoint

Result

Source(s)

Acute Oral Toxicity

LDso (rat): 700 mg/kg.
Moderately toxic by

intraperitoneal route.

[3113]

Skin Corrosion/Irritation

Causes skin irritation.

[3]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[3]

Respiratory or Skin

Sensitization

A mouse lymph node assay for
sensitization potential was
negative. However, it is
considered a frequent cause of
clothing dermatitis, and patch
tests in some patients have

been positive.

[71014]

Germ Cell Mutagenicity

Genotoxic in bacterial assays
with metabolic activation
(Ames test positive in
Salmonella strains TA1537,
TA1538, and TA98). Mutagenic
activity was also observed in
L5178Y mouse lymphoma
cells.

[14]

Carcinogenicity

No data available.

[15]

Reproductive Toxicity

No data available.

[15]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[3]
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Cellular and Signaling Pathways

Specific studies detailing the interaction of Disperse Blue 7 with cellular signaling pathways
are limited. However, research on other disperse dyes suggests that they can impact cell
viability and mitochondrial function.[16] Given its genotoxic potential, Disperse Blue 7 may
interact with DNA and related cellular repair pathways. The lipophilic nature and molecular
weight of similar small molecule dyes allow them to potentially cross cell membranes and
interact with intracellular components.
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Potential Cellular Interaction of Disperse Blue 7.

Conclusion

Disperse Blue 7 is a commercially important anthraquinone dye with well-established
applications in the textile industry. Its synthesis and dyeing processes are well-defined, though
opportunities for process optimization and the use of more environmentally benign reagents
exist. The available toxicological data indicates a need for further investigation, particularly
concerning its long-term effects and a conclusive assessment of its sensitization potential in
humans. For researchers and professionals, a thorough understanding of its chemical
properties and potential biological interactions is essential for its safe handling, application, and
the development of safer alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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